1-(2-Cyano-1-(4-methoxyphenyl)ethyl)cyclohexanol-d6

• IUPAC Name: 2-(3,3,4,4,5,5-hexadeuterio-1-hydroxycyclohexyl)-2-(4-methoxyphenyl)acetonitrile
• InChI: InChI=1S/C15H19NO2/c1-18-13-7-5-12(6-8-13)14(11-16)15(17)9-3-2-4-10-15/h5-8,14,17H,2-4,9-10H2,1H3/i2D2,3D2,4D2
• InChI Key: ASYJSBPNAIDUHX-PWDWWLAZSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(C#N)C2(CCCCC2)O
• Isomeric SMILES: [2H]C1(CC(CC(C1([2H])[2H])([2H])[2H])(C(C#N)C2=CC=C(C=C2)OC)O)[2H]
• Molecular Formula: C15H19NO2
• DSSTOX Substance ID: DTXSID80661875
• Molecular Weight: 251.35 g/mol
• CAS RN: 1020719-31-6

Description

“1-(2-Cyano-1-(4-methoxyphenyl)ethyl)cyclohexanol-d6” is a chemical compound with the molecular formula C15H13D6NO2. It has a molecular weight of 251.35. This compound is used for research purposes.

Molecular Structure Analysis

The molecular structure of “this compound” is represented by the formula C15H13D6NO2. The structure includes a cyclohexanol ring with a 2-cyano-1-(4-methoxyphenyl)ethyl group attached.

Scientific Research Applications

Catalysis and Oxidation Processes

The oxidation of cyclohexane is a critical chemical reaction for the industrial production of cyclohexanol and cyclohexanone, key precursors for nylon 6 and nylon 6,6. Research into catalytic materials for cyclohexane oxidation has shown that metal and metal oxide loaded silica catalysts, especially gold nanoparticles on silica, provide high selectivity and good conversion rates. The addition of hydrochloric acid and the presence of water on the catalyst surface have been found to significantly enhance photocatalytic oxidation efficiency by aiding in the generation of hydroxyl radicals (Abutaleb & Ali, 2021).

Lignin Acidolysis

The acidolysis of lignin, specifically the cleavage of β-O-4 bonds, is significant for understanding the chemical breakdown and utilization of lignin, a major component of plant biomass. Studies have elucidated mechanisms involving hydride transfer and enol ether formation, highlighting the complexity of lignin acidolysis and its importance for biofuel production and other applications (Yokoyama, 2015).

Chemical Sensing and Detection

4-Methyl-2,6-diformylphenol (DFP) derivatives, related to methoxyphenyl compounds, serve as sensitive and selective chemosensors for a wide range of analytes including metal ions and organic molecules. The high selectivity and sensitivity of DFP-based chemosensors underline their potential in environmental monitoring, medical diagnostics, and chemical analysis (Roy, 2021).

Environmental Monitoring and Toxicology

The environmental impact and toxicological effects of compounds related to methoxyphenols and cyclohexanols have been studied, particularly in the context of biomass burning emissions and industrial solvents. These studies contribute to understanding the atmospheric reactivity, bioaccumulation potential, and human health risks associated with these compounds, informing regulatory policies and environmental protection efforts (Liu, Chen, & Chen, 2022).

Safety and Hazards

The specific safety and hazards associated with “1-(2-Cyano-1-(4-methoxyphenyl)ethyl)cyclohexanol-d6” are not detailed in the search results. It is noted that this compound is intended for research use only.

Future Directions

The future directions for “1-(2-Cyano-1-(4-methoxyphenyl)ethyl)cyclohexanol-d6” are not specified in the search results. As a research compound, its future applications would likely depend on the outcomes of ongoing and future studies.